Cas no 823234-68-0 (2-4-(difluoromethoxy)-3-methoxyphenylethan-1-amine)

• Product Name: 2-4-(difluoromethoxy)-3-methoxyphenylethan-1-amine
• CAS No: 823234-68-0
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 3375042
• PubChem ID: 4962360
• Update Time: 2025-08-03

2-4-(difluoromethoxy)-3-methoxyphenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• BENZENEETHANAMINE, 4-(DIFLUOROMETHOXY)-3-METHOXY-
• 2-4-(difluoromethoxy)-3-methoxyphenylethan-1-amine
• 2-(4-(Difluoromethoxy)-3-methoxyphenyl)ethan-1-amine
• 2-[4-(difluoromethoxy)-3-methoxyphenyl]ethan-1-amine
• YHB23468
• 2-(4-difluoromethoxy-3-methoxy-phenyl)-ethylamine
• 867-723-9
• 2-[4-(difluoromethoxy)-3-methoxyphenyl]ethanamine
• 823234-68-0
• EN300-13311
• SCHEMBL1159439
• AKOS001115485
• G28191

• Inchi： 1S/C10H13F2NO2/c1-14-9-6-7(4-5-13)2-3-8(9)15-10(11)12/h2-3,6,10H,4-5,13H2,1H3
• InChI Key： URLINGHNVATZQW-UHFFFAOYSA-N
• SMILES： C1(CCN)=CC=C(OC(F)F)C(OC)=C1

Computed Properties

• Exact Mass: 217.09143498Da
• Monoisotopic Mass: 217.09143498Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines